1-benzyl-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-benzyl-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C19H24N2O/c1-2-22-19-11-7-6-10-18(19)21-14-12-20(13-15-21)16-17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3
• InChI Key: KTLQFDSKYMSRAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

1-benzyl-4-(2-ethoxyphenyl)piperazine (BZP) is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and gained popularity in the 2000s as a recreational drug due to its psychoactive effects. However, BZP has also been studied for its potential scientific and medical applications, particularly in the field of neuroscience.

Mechanism of Action

1-benzyl-4-(2-ethoxyphenyl)piperazine acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to prolonged effects. 1-benzyl-4-(2-ethoxyphenyl)piperazine has been shown to bind to the serotonin transporter and the dopamine transporter, which are responsible for the uptake of these neurotransmitters.
Biochemical and Physiological Effects:
1-benzyl-4-(2-ethoxyphenyl)piperazine has been shown to have both central and peripheral effects on the body. It can increase heart rate, blood pressure, and body temperature, as well as cause nausea, vomiting, and muscle tremors. 1-benzyl-4-(2-ethoxyphenyl)piperazine has also been shown to increase the release of cortisol, a stress hormone, and to affect the immune system.

Advantages and Limitations for Lab Experiments

1-benzyl-4-(2-ethoxyphenyl)piperazine has been used in animal studies to investigate the effects of dopamine and serotonin on behavior and cognition. It has also been used as a tool to study the mechanisms of action of other drugs that affect these neurotransmitters. However, 1-benzyl-4-(2-ethoxyphenyl)piperazine has limitations in terms of its specificity and selectivity for dopamine and serotonin receptors, which can make it difficult to interpret results.

Future Directions

1. Investigating the potential of 1-benzyl-4-(2-ethoxyphenyl)piperazine as a therapeutic agent for neurological disorders, particularly Parkinson's disease and depression.
2. Improving the selectivity and specificity of 1-benzyl-4-(2-ethoxyphenyl)piperazine for dopamine and serotonin receptors to increase its usefulness as a research tool.
3. Studying the effects of 1-benzyl-4-(2-ethoxyphenyl)piperazine on other neurotransmitter systems, such as the noradrenergic and cholinergic systems.
4. Investigating the long-term effects of 1-benzyl-4-(2-ethoxyphenyl)piperazine on the brain and body, particularly with regard to neurotoxicity and addiction potential.
5. Developing new compounds based on the structure of 1-benzyl-4-(2-ethoxyphenyl)piperazine that have improved therapeutic potential and fewer side effects.

Synthesis Methods

1-benzyl-4-(2-ethoxyphenyl)piperazine can be synthesized through a reaction between benzyl chloride and 2-ethoxyphenylpiperazine in the presence of a base such as potassium carbonate. The reaction yields 1-benzyl-4-(2-ethoxyphenyl)piperazine as a white or off-white powder.

Scientific Research Applications

1-benzyl-4-(2-ethoxyphenyl)piperazine has been studied for its potential as a therapeutic agent for various neurological disorders, including Parkinson's disease, depression, and anxiety. It has been shown to have dopaminergic and serotonergic effects, which are relevant to the treatment of these disorders.